molecular formula C17H18BrN5O2 B6459502 4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6,7-dimethoxyquinazoline CAS No. 2549015-71-4

4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6,7-dimethoxyquinazoline

Cat. No. B6459502
CAS RN: 2549015-71-4
M. Wt: 404.3 g/mol
InChI Key: NCWQAPNOAAOMEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups. It has a quinazoline group (a type of nitrogen-containing heterocycle), an azetidine group (a four-membered ring containing nitrogen), and a pyrazole group (a five-membered ring containing two nitrogens). The presence of bromine and methoxy groups further adds to the complexity of this molecule .


Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the individual rings and then connecting them together through various reactions. The bromo and methoxy groups would likely be added in later steps, as they are typically used in functional group transformations or as directing groups .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The electron-donating methoxy groups and the electron-withdrawing bromine would have a significant impact on the electronic structure of the molecule .


Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine could be replaced with other groups in a substitution reaction, or the methoxy groups could be removed or modified. The nitrogen in the azetidine ring could also potentially act as a nucleophile .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of the various functional groups. For example, the bromine and methoxy groups would likely make the compound relatively polar, which could affect its solubility in different solvents .

Scientific Research Applications

Antileishmanial Activity

Leishmaniasis, a tropical disease caused by Leishmania parasites transmitted through sandfly bites, affects millions worldwide. Research has shown that this compound displays potent antileishmanial activity. Specifically, compound 13 demonstrated superior antipromastigote activity, outperforming standard drugs like miltefosine and amphotericin B deoxycholate . Further studies could explore its potential as a novel treatment for leishmaniasis.

Antimalarial Potential

Malaria, transmitted by Plasmodium-infected mosquitoes, remains a global health concern. The synthesized pyrazole derivatives (compounds 14 and 15) exhibited significant inhibition against Plasmodium berghei, with 70.2% and 90.4% suppression, respectively . Investigating their mechanism of action and safety profile could lead to novel antimalarial agents.

Antibacterial and Antifungal Properties

While not directly studied for this compound, related pyrazole derivatives have demonstrated antibacterial and antifungal activities . Exploring its potential against specific bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal pathogens (e.g., Aspergillus spp.) could be valuable.

Inhibitor of Liver Alcohol Dehydrogenase

4-Bromo-1H-pyrazole has been used as a starting material in the synthesis of various pharmaceutical compounds, including inhibitors. Notably, it acts as an inhibitor of liver alcohol dehydrogenase . Further investigations into its enzyme inhibition properties could yield insights for drug development.

Neurotoxicity Assessment

A novel pyrazoline derivative containing a bromophenyl moiety was studied for neurotoxic potential. The compound was evaluated for its effects on acetylcholinesterase (AChE) activity, malondialdehyde (MDA) levels, and behavioral parameters in alevins . While not directly related to our compound, this highlights the importance of assessing neurotoxicity.

Anti-Tubercular Activity

Although not specifically investigated for our compound, related imidazole-containing compounds have been evaluated for anti-tubercular activity . Considering the urgent need for new tuberculosis treatments, exploring this avenue could be worthwhile.

Safety and Hazards

As with any chemical compound, handling this molecule would require appropriate safety precautions. The specific hazards would depend on the compound’s reactivity and toxicity, which are not known without further information .

Future Directions

The study and application of this compound could potentially be a fruitful area of research, particularly in the field of medicinal chemistry. Further studies could focus on synthesizing the compound, studying its reactivity, and testing its biological activity .

properties

IUPAC Name

4-[3-[(4-bromopyrazol-1-yl)methyl]azetidin-1-yl]-6,7-dimethoxyquinazoline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18BrN5O2/c1-24-15-3-13-14(4-16(15)25-2)19-10-20-17(13)22-6-11(7-22)8-23-9-12(18)5-21-23/h3-5,9-11H,6-8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NCWQAPNOAAOMEB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C2C(=C1)C(=NC=N2)N3CC(C3)CN4C=C(C=N4)Br)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18BrN5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-6,7-dimethoxyquinazoline

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.